Cas no 84196-08-7 (Glycine, N-undecyl-)
Glycine, N-undecyl- structure
Product Name:Glycine, N-undecyl-
CAS No:84196-08-7
MF:C13H27NO2
MW:229.358984231949
CID:728347
PubChem ID:3019755
Update Time:2025-04-19
Glycine, N-undecyl- Chemical and Physical Properties
Names and Identifiers
-
- Glycine, N-undecyl-
- 2-(undecylamino)acetic acid
- N-undecylglycine
- DTXSID20233116
- NS00038459
- SCHEMBL9556347
- EINECS 282-416-4
- 84196-08-7
-
- Inchi: 1S/C13H27NO2/c1-2-3-4-5-6-7-8-9-10-11-14-12-13(15)16/h14H,2-12H2,1H3,(H,15,16)
- InChI Key: QZVLLXPELCRVPR-UHFFFAOYSA-N
- SMILES: OC(CNCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 229.204179104g/mol
- Monoisotopic Mass: 229.204179104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 49.3Ų
Glycine, N-undecyl- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
84196-08-7 (Glycine, N-undecyl-) Related Products
- 1633-00-7(1,6-Diaminohexane-N,N,N',N'-tetraacetic acid)
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- 693-33-4(HEXADECYLBETAINE)
- 683-10-3(Lauryl Betaine)
- 34395-72-7(Glycine,N-[3-(dodecylamino)propyl]-)
- 27313-86-6(Corypalmine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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